Cas no 2137700-43-5 (Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate)

• Product Name: Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate
• CAS No: 2137700-43-5
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 6216872
• PubChem ID: 165786697
• Update Time: 2025-05-22

Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate
• 2137700-43-5
• EN300-732114
• Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate

• Inchi： 1S/C15H17NO3/c1-8-5-9(2)14-11(10(3)15(18)19-4)7-13(17)16-12(14)6-8/h5-7,10H,1-4H3,(H,16,17)
• InChI Key： GSYXENCDCOYYDC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1=CC(NC2C=C(C)C=C(C)C1=2)=O)=O

Computed Properties

• Exact Mass: 259.12084340g/mol
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate

Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate

Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate is a compound with the CAS number 2137700-43-5, and it belongs to the class of organic compounds known as methyl esters. This compound is characterized by its unique structure, which includes a quinoline ring system substituted with hydroxyl and methyl groups. The presence of these substituents significantly influences the compound's chemical properties, making it a subject of interest in various research fields, including pharmacology, materials science, and organic synthesis.

The quinoline moiety in Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate is a key structural feature that contributes to its reactivity and biological activity. Quinoline derivatives are well-known for their diverse applications in drug discovery, particularly in the development of anticancer agents and antimicrobial compounds. Recent studies have highlighted the potential of this compound as a biological scaffold, enabling the design of novel therapeutic agents with enhanced efficacy and selectivity.

One of the most notable aspects of Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate is its ability to act as a precursor molecule in the synthesis of more complex organic compounds. Its methyl ester group facilitates various chemical transformations, such as hydrolysis and substitution reactions, which are essential in organic synthesis. Researchers have exploited this property to develop innovative synthetic pathways for producing bioactive molecules with tailored functionalities.

In terms of pharmacological applications, Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate has shown promising results in preclinical studies as an anticancer agent. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of cancer cells by targeting key signaling pathways involved in cell growth and survival. Additionally, its hydroxyl group contributes to its antioxidant properties, which may further enhance its therapeutic potential by reducing oxidative stress in cancer cells.

The environmental impact of Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate has also been a topic of interest among researchers. Due to its complex structure and biodegradability, this compound is considered less harmful to the environment compared to other synthetic chemicals. However, further studies are required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

From a synthetic perspective, the preparation of Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate involves a series of well-defined steps that require precise control over reaction conditions. The synthesis typically begins with the preparation of the quinoline derivative followed by esterification to introduce the methyl group. This process highlights the importance of stereochemical control and purification techniques in obtaining high-quality products.

In conclusion, Methyl 2-(2-hydroxy-5,7-dimethylquinolin-4-yl)propanoate is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with its reactivity and biological activity, makes it an invaluable tool for researchers aiming to develop novel compounds with enhanced functionalities. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.